Cas no 95728-10-2 (3-(4-Fluorophenyl)-4H-1,2,4-triazole)

3-(4-Fluorophenyl)-4H-1,2,4-triazole structure
95728-10-2 structure
Product Name:3-(4-Fluorophenyl)-4H-1,2,4-triazole
CAS No:95728-10-2
MF:C8H6FN3
MW:163.151744365692
MDL:MFCD18784761
CID:1091163
PubChem ID:20226703
Update Time:2025-04-20

3-(4-Fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)-1H-1,2,4-triazole
    • MFCD18784761
    • 3-(4-fluorophenyl)-1,2,4-triazole
    • AKOS005188447
    • SY238307
    • KAOVZVORXFZEJJ-UHFFFAOYSA-N
    • 5-(4-fluorophenyl)-1H-1,2,4-triazole
    • VDA72810
    • LS-11972
    • SCHEMBL17541741
    • 3-(4-Fluorophenyl)-4H-1,2,4-triazole
    • 95728-10-2
    • SCHEMBL969435
    • 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-
    • ALBB-032348
    • XH1028
    • MDL: MFCD18784761
    • Inchi: 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
    • InChI Key: KAOVZVORXFZEJJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC=NN1

Computed Properties

  • Exact Mass: 163.05500
  • Monoisotopic Mass: 163.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 1.61080

3-(4-Fluorophenyl)-4H-1,2,4-triazole Pricemore >>

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abcr
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abcr
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